Cas no 1804671-43-9 (5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine)

• Product Name: 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine
• CAS No: 1804671-43-9
• MF: C₇H₄BrClF₂N₂O₂
• MW: 301.472666740417
• CID: 4809124
• Update Time: 2025-07-22

5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine

• Inchi： 1S/C7H4BrClF2N2O2/c8-4-2-12-7(13(14)15)5(6(10)11)3(4)1-9/h2,6H,1H2
• InChI Key： KYKSNFZUYGDOQU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1CCl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 2.7
• Topological Polar Surface Area: 58.7

Additional information on 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine

Introduction to 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804671-43-9)

5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine, identified by the CAS number 1804671-43-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of nitropyridines, which are widely studied for their diverse biological activities and potential applications in drug development. The structural features of this molecule, including the presence of bromo, chloromethyl, and difluoromethyl substituents, as well as the nitro group, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The bromo and chloromethyl functional groups in 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine provide reactive sites for further functionalization, enabling the synthesis of more complex molecules. These groups are particularly useful in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in constructing carbon-carbon bonds. The difluoromethyl group is known to enhance metabolic stability and binding affinity in drug candidates, while the nitro group can be reduced to an amine, offering another pathway for structural diversification.

In recent years, there has been a growing interest in nitropyridines due to their potential as pharmacophores in various therapeutic areas. For instance, studies have shown that nitropyridines can exhibit antimicrobial, antiviral, and anti-inflammatory properties. The compound 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine has been explored in several research avenues, particularly in the development of novel inhibitors targeting specific biological pathways. Its versatility makes it a promising candidate for further investigation in medicinal chemistry.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. Researchers have utilized 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine to develop new analogs with enhanced pharmacological profiles. For example, modifications at the chloromethyl position have led to the discovery of compounds with improved bioavailability and reduced toxicity. Similarly, the introduction of additional functional groups at the bromo or difluoromethyl positions has resulted in molecules with novel mechanisms of action.

The application of computational methods has also played a crucial role in understanding the behavior of 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches are particularly valuable in predicting binding affinities and optimizing lead compounds for clinical development.

Furthermore, the compound has been investigated in the context of agrochemical applications. Nitropyridines have shown promise as intermediates in the synthesis of herbicides and pesticides due to their ability to interfere with essential enzymatic pathways in plants and pests. The structural features of 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine, such as the presence of electron-withdrawing groups like the nitro and difluoromethyl substituents, contribute to its efficacy as an agrochemical intermediate.

The synthesis of 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a pyridine core, followed by selective functionalization at various positions using appropriate reagents. The introduction of bromo and chloromethyl groups requires careful control of reaction conditions to ensure high yield and purity. The subsequent modification with difluoromethylation and nitration further refines the molecular structure.

In conclusion, 5-Bromo-4-(chloromethyl)-3-(difluoromethyl)-2-nitropyridine (CAS No. 1804671-43-9) is a versatile compound with significant potential in pharmaceutical and agrochemical research. Its unique structural features make it a valuable intermediate for synthesizing complex molecules with diverse biological activities. Ongoing research continues to uncover new applications for this compound, underscoring its importance in modern chemical science.